![molecular formula C17H15N3O4 B2614184 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 865285-80-9](/img/structure/B2614184.png)
4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
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Description
4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H15N3O4 and its molecular weight is 325.324. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Researchers have developed methods for synthesizing and characterizing derivatives of 1,3,4-oxadiazole, including compounds structurally related to 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide. These compounds have been synthesized through various chemical reactions, providing insights into their structural and chemical properties. The synthesis processes often involve condensation reactions, cyclization, and the use of specific reagents to achieve the desired oxadiazole derivatives (Taha et al., 2014). Characterization techniques such as NMR, IR spectroscopy, and mass spectrometry have been employed to confirm the structures of these compounds.
Antimicrobial and Anticancer Activities
Several studies have focused on the biological activities of oxadiazole derivatives. These compounds have shown promising antimicrobial and anticancer activities in vitro. For instance, some oxadiazole derivatives have been evaluated for their antimicrobial properties against various bacterial strains, demonstrating significant activity and potential as therapeutic agents (Bektaş et al., 2007). Additionally, anticancer evaluations of certain derivatives have indicated their effectiveness against various cancer cell lines, highlighting their potential in cancer therapy (Ravinaik et al., 2021).
Nematocidal and Herbicidal Applications
Research into the nematocidal activity of oxadiazole derivatives has shown that certain compounds exhibit good efficacy against Bursaphelenchus xylophilus, a nematode responsible for pine wilt disease. These findings suggest the potential of these derivatives as lead compounds for developing new nematicides (Liu et al., 2022). Moreover, the herbicidal activities of oxadiazole derivatives have been explored, with some compounds displaying favorable activity against dicotyledonous and monocotyledonous weeds, underscoring their potential as herbicidal agents (Bao, 2008).
Properties
IUPAC Name |
4-methoxy-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4/c1-22-12-9-7-11(8-10-12)15(21)18-17-20-19-16(24-17)13-5-3-4-6-14(13)23-2/h3-10H,1-2H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRBMYWAWYRFLJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.